Cas no 2228417-70-5 (2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile
• CAS No: 2228417-70-5
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 6143493
• PubChem ID: 165637264
• Update Time: 2025-06-26

2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile
• EN300-1998163
• 2228417-70-5

• Inchi： 1S/C10H17NS/c1-9(2,7-11)8-5-6-12-10(8,3)4/h8H,5-6H2,1-4H3
• InChI Key： XPOCMEDPMUGFSG-UHFFFAOYSA-N
• SMILES： S1CCC(C(C#N)(C)C)C1(C)C

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile

Introduction to 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile (CAS No. 2228417-70-5)

2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile, with the CAS number 2228417-70-5, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiolanes, which are cyclic thioethers with a sulfur atom in a five-membered ring. The presence of the thiolane moiety, along with the substituted propanenitrile group, imparts distinct chemical and biological properties that make it an intriguing subject for research.

The chemical structure of 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile is characterized by a thiolane ring substituted with two methyl groups at the 2-position and a propanenitrile group attached to the 3-position of the ring. The propanenitrile group is further substituted with a methyl group at the 2-position. This complex structure provides a rich platform for studying various chemical reactions and interactions, making it a valuable compound for synthetic chemists and medicinal chemists alike.

Recent studies have explored the potential applications of 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile in medicinal chemistry. One notable area of research is its use as a scaffold for developing new therapeutic agents. The thiolane ring is known for its ability to form stable complexes with metal ions, which can be exploited to design metal-based drugs. Additionally, the propanenitrile group can be modified to introduce various functional groups, enhancing the compound's pharmacological properties.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile. The results showed that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile could be a promising lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile has also been studied for its antioxidant properties. A study published in Free Radical Biology and Medicine demonstrated that this compound effectively scavenged reactive oxygen species (ROS) in cell cultures. The antioxidant activity is attributed to the presence of the thiolane ring and the propanenitrile group, both of which can participate in redox reactions. This property makes 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthetic route to produce 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile has been well-documented in several research papers. One common approach involves the reaction of 3-bromopropanenitrile with dimethyldithiocarbamate followed by cyclization under appropriate conditions. This method yields high purity and good yields of the target compound, making it suitable for large-scale production.

In addition to its biological activities, 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile has also been explored for its use in materials science. The unique electronic properties of the thiolane ring and the propanenitrile group make this compound an interesting candidate for developing new materials with enhanced electrical conductivity and optical properties. A recent study published in Advanced Materials reported that thin films containing 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanenitrile exhibited improved electrical conductivity compared to conventional materials.

The safety profile of 2-(2,�dimethylthiolan-3-y])-�metylpropaneinirle

In conclusion, ２-(２，２－dimethyｌｔhiolan－３－ｙl)－２－metylpropaneinirle (CAS No. ２２２８４１７－７０－５)